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Compound of Interest

Compound Name:
1-(3-

Dimethylaminopropyl)piperazine

Cat. No.: B1273179 Get Quote

An In-Depth Technical Guide to 1-(3-Dimethylaminopropyl)piperazine: Properties, Synthesis,

and Applications

Introduction
1-(3-Dimethylaminopropyl)piperazine, identified by CAS Number 877-96-3, is a bifunctional

organic compound that has garnered significant interest within the realms of organic synthesis

and medicinal chemistry.[1][2] Its molecular architecture, featuring a piperazine ring coupled

with a dimethylaminopropyl side chain, makes it a versatile building block and a valuable

intermediate in the synthesis of complex molecules.[2] The piperazine moiety is a privileged

scaffold in drug discovery, appearing in numerous FDA-approved pharmaceuticals, where it is

often employed to modulate physicochemical properties such as aqueous solubility and to

serve as a linker for pharmacophoric groups.[3][4] This guide provides a comprehensive

technical overview of 1-(3-Dimethylaminopropyl)piperazine, detailing its physicochemical

properties, synthesis, chemical reactivity, applications, and safety protocols for researchers,

scientists, and drug development professionals.

Section 1: Physicochemical Properties and
Identification
The fundamental characteristics of a chemical reagent are critical for its effective use in

research and development. The identity and purity of 1-(3-Dimethylaminopropyl)piperazine
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are established through a combination of its chemical formula, molecular weight, and various

physical constants. Commercial grades typically offer a purity of 98% or higher, as determined

by Gas Chromatography (GC), ensuring minimal interference from impurities in sensitive

synthetic applications.[5][6]

Table 1: Chemical Identifiers for 1-(3-Dimethylaminopropyl)piperazine

Identifier Value

Molecular Formula C₉H₂₁N₃[1][2][5][7]

Molecular Weight 171.28 g/mol [1][5][6]

CAS Number 877-96-3[1][5]

Alternate Names
N,N-Dimethyl-1-piperazinepropanamine; N,N-

Dimethyl-3-piperazinopropylamine[1][5]

InChI Key YJRGRZJKGMBHIB-UHFFFAOYSA-N[5][6]

| SMILES | CN(C)CCCN1CCNCC1[5][6][7] |

Table 2: Physical Properties of 1-(3-Dimethylaminopropyl)piperazine

Property Value

Appearance Clear, light yellow liquid[2]

Boiling Point 100-102°C at 5 mmHg[8]

Density ~0.911 g/cm³[2]

| Refractive Index (n20/D) | 1.478[5][6] |

Section 2: Synthesis and Purification
The synthesis of 1-(3-Dimethylaminopropyl)piperazine is typically achieved through a

nucleophilic substitution reaction. This standard approach offers a reliable and scalable method

for producing the compound in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.sigmaaldrich.com/JP/ja/product/aldrich/94663
https://www.benchchem.com/product/b1273179?utm_src=pdf-body
https://www.scbt.com/p/1-3-dimethylamino-propylpiperazine-877-96-3
https://www.nbinno.com/article/other-organic-chemicals/understanding-1-3-dimethylamino-propyl-piperazine-chemical-synthesis-guide-bx
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://pubchemlite.lcsb.uni.lu/e/compound/2736234
https://www.scbt.com/p/1-3-dimethylamino-propylpiperazine-877-96-3
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.sigmaaldrich.com/JP/ja/product/aldrich/94663
https://www.scbt.com/p/1-3-dimethylamino-propylpiperazine-877-96-3
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.scbt.com/p/1-3-dimethylamino-propylpiperazine-877-96-3
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.sigmaaldrich.com/JP/ja/product/aldrich/94663
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.sigmaaldrich.com/JP/ja/product/aldrich/94663
https://pubchemlite.lcsb.uni.lu/e/compound/2736234
https://www.benchchem.com/product/b1273179?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/understanding-1-3-dimethylamino-propyl-piperazine-chemical-synthesis-guide-bx
https://prepchem.com/a-1-3-dimethylamino-propyl-piperazine/
https://www.nbinno.com/article/other-organic-chemicals/understanding-1-3-dimethylamino-propyl-piperazine-chemical-synthesis-guide-bx
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.sigmaaldrich.com/JP/ja/product/aldrich/94663
https://www.benchchem.com/product/b1273179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle of Synthesis
The core of the synthesis involves the N-alkylation of piperazine. Piperazine, with its two

secondary amine groups, acts as a nucleophile. One of the amine groups attacks the

electrophilic carbon of an alkyl halide, in this case, 3-chloro-N,N-dimethylpropanamine. A base,

such as sodium bicarbonate, is used to neutralize the hydrochloric acid formed during the

reaction, driving the equilibrium towards the product. Using a large excess of piperazine helps

to minimize the undesired dialkylation product.

Detailed Experimental Protocol
The following protocol is adapted from established synthetic procedures.[8]

Materials:

Piperazine (1.2 mole)

3-chloro-N,N-dimethylpropanamine hydrochloride (0.455 mole)

Sodium bicarbonate (1.3 mole)

Ethanol (500 ml)

Dichloromethane

Procedure:

Combine 100 g (1.2 mole) of piperazine, 72 g (0.455 mole) of 3-chloro-N,N-

dimethylpropanamine hydrochloride, and 110 g (1.3 mole) of sodium bicarbonate in 500 ml

of ethanol in a round-bottom flask.

Heat the mixture under reflux for 7 hours.

Allow the reaction mixture to cool to room temperature.

Filter the mixture to remove the inorganic salts (sodium chloride and excess sodium

bicarbonate).
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Concentrate the filtrate to dryness under vacuum to remove the ethanol.

Slurry the resulting residue in dichloromethane and filter again to remove any remaining

piperazine hydrochloride.

Concentrate the filtrate to yield the crude product.

Purify the crude product by distillation under reduced pressure (~5 mm) to afford the final

product (boiling point 100°-102°C/5 mm).[8] The yield is reported to be approximately 44%.

[8]

Workflow for Synthesis and Purification
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Reaction Setup
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Caption: Workflow for the synthesis and purification of 1-(3-Dimethylaminopropyl)piperazine.
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Section 3: Chemical Reactivity and Applications in
Drug Development
The utility of 1-(3-Dimethylaminopropyl)piperazine stems from its bifunctional nature. The

secondary amine of the piperazine ring is a potent nucleophile, readily participating in

alkylation, acylation, and coupling reactions.[2] This allows for its incorporation into larger

molecular frameworks. The tertiary dimethylamino group, while less reactive, enhances the

basicity and polarity of the molecule, which can be crucial for modulating the pharmacokinetic

properties of a drug candidate.

Role as a Synthetic Building Block
The piperazine heterocycle is a cornerstone in medicinal chemistry, and this compound

provides an efficient means to introduce it, along with a flexible, basic side chain. This

structural motif is often used to connect different pharmacophoric elements within a drug

molecule. For instance, its derivatives have been explored in the synthesis of novel probes for

the serotonin transporter (SERT).[9] In a study developing analogues of the antidepressant

citalopram, related piperazine-containing structures were synthesized to probe the S1 and S2

binding sites of SERT, demonstrating the value of this scaffold in exploring structure-activity

relationships.[9]

Illustrative Synthetic Pathway
The following diagram illustrates a generalized workflow where a bifunctional intermediate like

1-(3-Dimethylaminopropyl)piperazine is used to link two molecular fragments, a common

strategy in drug discovery.
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Starting Materials
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(e.g., with a leaving group)
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Caption: Generalized workflow showing the role of a piperazine linker in drug synthesis.

Section 4: Handling, Storage, and Safety
Due to its chemical nature, 1-(3-Dimethylaminopropyl)piperazine must be handled with

appropriate care. It is classified as an irritant and requires specific safety measures to prevent

exposure.

Table 3: GHS Hazard and Precautionary Information
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Category Code Description

Hazard Statements H315 Causes skin irritation.[5][6]

H319
Causes serious eye irritation.

[5][6]

H335
May cause respiratory

irritation.[5][6]

Precautionary Statements P261
Avoid breathing mist/vapors.[5]

[6]

P280
Wear protective gloves/eye

protection/face protection.[5]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[5]

| | P305 + P351 + P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5] |

Protocol for Safe Handling
Ventilation: Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood.[10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[5][11] A respirator with a

suitable filter (e.g., type ABEK) may be necessary for operations with a high risk of aerosol

generation.[5]

Dispensing: When transferring the liquid, avoid splashing. Use appropriate tools like pipettes

or syringes.

Exposure Response:

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.sigmaaldrich.com/JP/ja/product/aldrich/94663
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.sigmaaldrich.com/JP/ja/product/aldrich/94663
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.sigmaaldrich.com/JP/ja/product/aldrich/94663
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.sigmaaldrich.com/JP/ja/product/aldrich/94663
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://www.tcichemicals.com/OP/en/sds/P0446_JP_EN.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://mmbio.byu.edu/0000017b-418f-d55c-a7fb-cdbf8e7a0000/sds-sheets-piperazine-pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/94663
https://mmbio.byu.edu/0000017b-418f-d55c-a7fb-cdbf8e7a0000/sds-sheets-piperazine-pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.[10]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[10]

Spills: Absorb small spills with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for chemical waste disposal.

Storage and Stability
Proper storage is essential to maintain the quality and integrity of the compound.

Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents and strong acids.[10][11]

Container: Keep the container tightly closed to protect from moisture and air.[10][12] Some

related compounds are noted to be sensitive to light, so storage in an opaque or amber

container is advisable.[11][12]

Conclusion
1-(3-Dimethylaminopropyl)piperazine is a functionally rich and synthetically versatile

chemical intermediate. Its well-defined physicochemical properties, straightforward synthesis,

and dual-reactive sites make it a valuable tool for chemists, particularly those in drug discovery

and development. The ability to introduce the pharmaceutically important piperazine motif while

simultaneously providing a flexible, basic side chain allows for the systematic modification of

lead compounds to optimize their biological activity and pharmacokinetic profiles. Adherence to

strict safety and handling protocols is mandatory to ensure its safe and effective use in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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